5'-Deoxy-5-ethenylcytidine

• CAS No.: 216450-09-8
• Molecular Formula: C11H15N3O4
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-ethenylpyrimidin-2-one
• InChI: InChI=1S/C11H15N3O4/c1-3-6-4-14(11(17)13-9(6)12)10-8(16)7(15)5(2)18-10/h3-5,7-8,10,15-16H,1H2,2H3,(H2,12,13,17)/t5-,7-,8-,10-/m1/s1
• InChI Key: WLXYZJRKLHXRBP-VPCXQMTMSA-N
• Isomeric SMILES: C[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=C(C(=NC2=O)N)C=C)O)O
• Canonical SMILES: CC1C(C(C(O1)N2C=C(C(=NC2=O)N)C=C)O)O

Description

5'-Deoxy-5-ethenylcytidine is a nucleoside analog characterized by the substitution of a hydrogen atom at the 5-position of the cytidine base with an ethenyl (-CH₂CH₂) group and the absence of a hydroxyl group at the 5'-position of the ribose sugar. These analogs are pivotal in oncology and epigenetics, serving as prodrugs or methylation markers .

Comparison with Similar Compounds

Key Observations :

• 5'-Deoxy modifications enhance metabolic stability by reducing phosphorylation susceptibility, a critical feature for prodrugs like 5'-deoxy-5-fluorocytidine .

Pharmacological and Biochemical Properties

Anticancer Activity

• 5'-Deoxy-5-fluorocytidine: Acts as a prodrug for 5-fluorouracil (5-FU), selectively metabolized in tumors to inhibit thymidylate synthase. Demonstrates a therapeutic ratio (tumor LD₅₀/bone marrow LD₅₀) of 1.2–7.5 in solid tumors, outperforming 5-FU in selectivity . Reduced immunosuppressive effects compared to 5-FU, preserving macrophage activity .
• 5-Methyl-2'-deoxycytidine: Incorporated into DNA as a methylation marker; dysregulation linked to carcinogenesis. Used to study DNA methyltransferase activity .
• 5-Hydroxymethyl-2′-deoxycytidine :
  • Generated via TET enzyme oxidation of 5-methylcytidine, associated with active DNA demethylation in epigenetic regulation .

Metabolic Stability and Toxicity

• 5'-Deoxy-5-fluorocytidine exhibits lower bone marrow toxicity (bone marrow LD₅₀ = 580 µM) compared to 5-FU (LD₅₀ < 100 µM), attributed to selective activation in tumor tissues .
• 5-Aza-2′-deoxycytidine (decitabine) causes dose-dependent myelosuppression, limiting its therapeutic window despite efficacy in myelodysplastic syndromes .